molecular formula C12H12O3 B8767737 5-(1,3-Dioxolan-2-yl)-2-methylbenzofuran CAS No. 648449-70-1

5-(1,3-Dioxolan-2-yl)-2-methylbenzofuran

Cat. No. B8767737
CAS RN: 648449-70-1
M. Wt: 204.22 g/mol
InChI Key: NPTXQAMCGAYYGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1,3-Dioxolan-2-yl)-2-methylbenzofuran is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(1,3-Dioxolan-2-yl)-2-methylbenzofuran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(1,3-Dioxolan-2-yl)-2-methylbenzofuran including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

648449-70-1

Product Name

5-(1,3-Dioxolan-2-yl)-2-methylbenzofuran

Molecular Formula

C12H12O3

Molecular Weight

204.22 g/mol

IUPAC Name

5-(1,3-dioxolan-2-yl)-2-methyl-1-benzofuran

InChI

InChI=1S/C12H12O3/c1-8-6-10-7-9(2-3-11(10)15-8)12-13-4-5-14-12/h2-3,6-7,12H,4-5H2,1H3

InChI Key

NPTXQAMCGAYYGR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(O1)C=CC(=C2)C3OCCO3

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-[1,3]Dioxolan-2-yl-benzofuran (50 mg, 0.26 mmol) was dissolved in THF (2 mL) and the solution was cooled down to −78° C. Butyl lithium (180 uL, 1.1 eq.) was added dropwise. This mixture was stirred 30 min at 25° C. Then the reaction mixture was cooled down to −78° C. and iodomethane (18.1 uL, 1.1 eq.) dissolved in 1 mL THF was added dropwise to the reaction mixture. The temperature was increased slowly to room temperature overnight. Despite some starting material was detected, water and ethyl acetate were added to the mixture and the aqueous layer was extracted 3 times. Combined organic phases was dried over MgSO4, filtrated and evaporated to give 2-methyl-5-[1,3]dioxolan-2-yl-benzofuran (41.2 mg, 70%) sufficiently pure to be used in the next step.
Quantity
50 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
180 μL
Type
reactant
Reaction Step Two
Quantity
18.1 μL
Type
reactant
Reaction Step Three
Name
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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